Cas no 1197172-06-7 (3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine)

• Product Name: 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
• CAS No: 1197172-06-7
• MF: C₁₀H₁₅BN₂O₂
• MW: 206.049302339554
• CID: 1005861
• PubChem ID: 45785944
• Update Time: 2025-06-11

3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine-3-boronic acid pinacol ester
• Pyridazine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
• AKOS015947521
• DTXSID00671315
• Pyridazin-3-ylboronic acid pinacle ester
• CS-0040665
• 1197172-06-7
• AB56476
• DA-14645
• A858237
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine

• MDL： MFCD10688548
• Inchi： 1S/C10H15BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-5-7-12-13-8/h5-7H,1-4H3
• InChI Key： JDVCSMNDMZIXCC-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 206.123
• Monoisotopic Mass: 206.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• Density: 1.07
• Boiling Point: 394.213 °C at 760 mmHg
• Flash Point: 192.213 °C
• PSA: 44.24000
• LogP: 0.77580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine

Research Briefing on 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine (CAS: 1197172-06-7) in Chemical Biology and Pharmaceutical Applications

The compound 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine (CAS: 1197172-06-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex heterocyclic scaffolds with potential therapeutic value. Recent studies highlight its role in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1197172-06-7 in constructing pyridazine-based BTK inhibitors, showing improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. The researchers utilized this boronic ester as a crucial building block to introduce diverse substituents at the 3-position of the pyridazine ring, enabling systematic structure-activity relationship (SAR) studies. The resulting compounds exhibited nanomolar potency against Bruton's tyrosine kinase (BTK) while maintaining excellent pharmacokinetic properties.

In the field of radiopharmaceuticals, 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine has emerged as a valuable precursor for ¹⁸F-labeling via boron-fluoride exchange reactions. A recent Nature Communications paper (2024) described its use in developing novel PET tracers for imaging tumor-associated macrophages. The tetramethyl-dioxaborolane moiety facilitated rapid and efficient radiofluorination under mild conditions, yielding tracers with high specific activity and target-to-background ratios in preclinical models.

From a synthetic chemistry perspective, advances in the preparation and handling of 1197172-06-7 have been reported. A 2024 Organic Process Research & Development publication detailed an improved large-scale synthesis with enhanced safety profile and yield (82%) through optimized protection-deprotection strategies of the boronic ester functionality. This development addresses previous challenges associated with the compound's stability during purification and storage.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs). Notably, one application (WO2024015832) describes its incorporation into novel EGFR-targeting PROTACs, where the pyridazine core serves as a rigid linker that enhances ternary complex formation between the target protein and E3 ubiquitin ligase.

Emerging safety and ADME studies indicate that 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine derivatives generally exhibit favorable metabolic stability and low cytochrome P450 inhibition potential. However, recent in vitro hepatotoxicity screening (2024, Toxicology Reports) suggests the need for careful structural optimization to minimize potential reactive metabolite formation, particularly for chronic administration scenarios.

Looking forward, the unique properties of 1197172-06-7 position it as a valuable tool for medicinal chemists exploring underexplored chemical space. Its simultaneous capacity for diverse coupling reactions and potential hydrogen bond acceptor/donor properties make it particularly attractive for fragment-based drug discovery approaches. Current research directions include its application in covalent inhibitor design through boronic acid-protein interactions and as a component of supramolecular drug delivery systems.